Cas no 2229148-05-2 (1-methyl-3-(1,3-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(1,3-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229148-05-2
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 6461899
• PubChem ID: 165835074
• Update Time: 2025-05-20

1-methyl-3-(1,3-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1,3-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1781264
• 2229148-05-2

• Inchi： 1S/C8H7N3O3/c1-11-6(8(12)13)2-5(10-11)7-3-9-4-14-7/h2-4H,1H3,(H,12,13)
• InChI Key： ODPQDEACWPXKGD-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.2Ų

Additional information on 1-methyl-3-(1,3-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(1,3-Oxazol-5-yl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

1-Methyl-3-(1,3-Oxazol-5-yl)-1H-Pyrazole-5-Carboxylic Acid, also known by its CAS number 2229148-05-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxazole substituent and a carboxylic acid group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 1-Methyl-3-(1,3-Oxazol-5-yl)-1H-Pyrazole-5-Carboxylic Acid is notable for its heterocyclic framework. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is a common motif in many bioactive compounds. The substitution of the oxazole group at the 3-position introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. Furthermore, the carboxylic acid group at the 5-position provides acidity and the potential for forming salts or esters, which are often desirable properties in pharmaceuticals.

Recent studies have highlighted the importance of heterocyclic compounds like 1-Methyl-3-(1,3-Oxazol-5-yl)-1H-Pyrazole-5-Carboxylic Acid in drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, suggesting its role in anti-inflammatory or anti-cancer drug development.

The synthesis of 1-Methyl-3-(1,3-Oxazol-5-yl)-1H-Pyrazole-5-Carboxylic Acid involves multi-step organic reactions. A common approach includes the formation of the pyrazole ring via cyclization reactions followed by substitution with the oxazole group. The introduction of the methyl group and carboxylic acid functionalities requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, making large-scale production more feasible.

In terms of applications, 1-Methyl-3-(1,3-Oxazol-5-y) has shown promise in various fields. In agriculture, it has been studied as a potential herbicide due to its ability to inhibit specific plant enzymes. In medicine, its role as a building block for more complex molecules has been explored. Additionally, its electronic properties make it a candidate for use in organic electronics or as a component in advanced materials.

The toxicity and environmental impact of 1-Methyl-(oxazol-)-(pyrazole-)-(carboxylic acid-) have also been subjects of recent research. Studies indicate that while it exhibits moderate biological activity, it does not pose significant risks under normal usage conditions. However, further investigations are needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No 2229148-05-(methyl oxazole pyrazole carboxylic acid-) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.